Cas no 18162-14-6 (4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide
• CAS No: 18162-14-6
• MF: C₁₈H₂₁N₃O₂S₂
• MW: 375.508241415024
• CID: 5766075
• PubChem ID: 1336910
• Update Time: 2025-05-28

4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Z45872353
• 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide
• SR-01000234541
• UPCMLD0ENAT0505-1056:001
• SR-01000234541-1
• 18162-14-6
• SR-01000234541-2
• N-phenyl-4-tosylpiperazine-1-carbothioamide
• F0867-0012
• ZINC01171031
• 4-(4-methylphenyl)sulfonyl-N-phenylpiperazine-1-carbothioamide
• Oprea1_048598
• AKOS001031061

• Inchi： 1S/C18H21N3O2S2/c1-15-7-9-17(10-8-15)25(22,23)21-13-11-20(12-14-21)18(24)19-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,19,24)
• InChI Key： WCQYSYUHPCSBBM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(NC2C=CC=CC=2)=S)CC1)(=O)=O

Computed Properties

• Exact Mass: 375.10751927g/mol
• Monoisotopic Mass: 375.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.1Ų

Additional information on 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide

Comprehensive Overview of 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide (CAS No. 18162-14-6)

4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide, identified by its CAS No. 18162-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylpiperazine derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the phenylpiperazine core and carbothioamide moiety, make it a promising candidate for investigating novel therapeutic agents.

In recent years, the scientific community has shown growing interest in sulfonylpiperazine-based compounds due to their potential biological activities. Researchers are particularly focused on their roles as enzyme inhibitors and receptor modulators. The compound 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide is often studied for its interactions with central nervous system (CNS) targets, which aligns with current trends in neuroscience and psychopharmacology. This aligns with the increasing public interest in mental health treatments and neurodegenerative disease research, topics that frequently trend in scientific searches.

The synthesis of CAS No. 18162-14-6 involves multi-step organic reactions, typically starting with the sulfonylation of piperazine derivatives. Its molecular structure features a tosyl group (4-methylbenzenesulfonyl) attached to the piperazine nitrogen, while the other nitrogen is functionalized with a phenylcarbothioamide group. This combination of functional groups contributes to its unique physicochemical properties, including moderate solubility in organic solvents and specific hydrogen-bonding capabilities. These characteristics are crucial for its potential applications in medicinal chemistry and drug design.

From a pharmacological perspective, derivatives of N-phenylpiperazine-1-carbothioamide have shown promise in various biological assays. While specific clinical data for 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide may be limited, structurally related compounds have demonstrated activity against serotonin receptors and dopamine transporters. This has led to increased online searches about its potential applications in mood disorder research and cognitive enhancement studies. However, it's important to note that thorough clinical evaluation would be necessary before any therapeutic applications could be considered.

The analytical characterization of 18162-14-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and structure, which is particularly important given the current emphasis on research reproducibility in the scientific community. Quality control measures for this compound are stringent, reflecting the broader industry focus on chemical standardization and research material integrity.

In the context of current scientific trends, 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide represents an interesting case study in structure-activity relationship (SAR) research. Computational chemistry approaches, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling, are increasingly being applied to understand its potential interactions with biological targets. This aligns with the growing public interest in computer-aided drug design and AI in pharmaceutical research, topics that frequently appear in scientific search queries.

The stability profile of CAS No. 18162-14-6 under various conditions is an important consideration for researchers. Proper storage typically requires protection from moisture and light, with recommended temperatures below -20°C for long-term preservation. These handling protocols reflect general best practices for research chemical storage, a topic of increasing importance in laboratory safety discussions and frequently searched by research professionals.

Looking forward, the scientific community continues to explore the potential of piperazine-carbothioamide derivatives like 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide. Current research directions include investigating their potential as selective receptor ligands and exploring their pharmacokinetic properties. These investigations contribute to the broader field of central nervous system drug discovery, an area that consistently generates significant interest among both researchers and the general public concerned with brain health and neurological disorders.

From a commercial perspective, the availability of 18162-14-6 through chemical suppliers has made it accessible for research purposes. However, researchers are advised to thoroughly review the compound's specifications and certificates of analysis when sourcing materials, reflecting the increasing emphasis on research material traceability and supply chain transparency in the scientific community.

In conclusion, 4-(4-methylbenzenesulfonyl)-N-phenylpiperazine-1-carbothioamide (CAS No. 18162-14-6) represents an important compound in contemporary medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable subject for ongoing investigations in drug discovery and pharmacological research. As scientific understanding of sulfonylpiperazine derivatives continues to evolve, this compound will likely remain a focus of research efforts aimed at developing novel therapeutic agents for various health conditions.